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Compound of Interest

Compound Name: 2-Cyano-N-thiazol-2-yl-acetamide

Cat. No.: B181831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyano-N-thiazol-2-yl-
acetamide, a heterocyclic compound with significant potential in medicinal chemistry. This

document covers its chemical identity, physicochemical properties, synthesis protocols, and

biological activities, with a focus on its applications in drug discovery and development.

Chemical Identity and Synonyms
The compound 2-Cyano-N-thiazol-2-yl-acetamide is a derivative of acetamide featuring a

cyano group and a thiazole ring. Its formal chemical nomenclature and various synonyms are

crucial for accurate identification in literature and databases.

IUPAC Name: 2-cyano-N-(1,3-thiazol-2-yl)acetamide[1]

Synonyms: A comprehensive list of synonyms for this compound is provided below to aid in

literature searches and material sourcing.
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Synonym Reference

2-Cyano-N-thiazol-2-yl-acetamide [1]

2-cyano-N-(thiazol-2-yl)acetamide [1]

2-cyano-N-1,3-thiazol-2-ylacetamide [1]

2-(cyanoacetylamino)thiazole [1]

N-(1,3-thiazol-2-yl)cyanoacetamide [1]

2-Cyano-N-(2-thiazolyl)acetamide [1]

MFCD00608535 [1]

ZSPNFPWMLPHDQS-UHFFFAOYSA-N [1]

Physicochemical Properties
Understanding the physicochemical properties of 2-Cyano-N-thiazol-2-yl-acetamide is

fundamental for its application in experimental settings and for computational modeling.
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Property Value Reference

Molecular Formula C6H5N3OS [1][2]

Molecular Weight 167.19 g/mol [1][2]

CAS Number 90158-62-6 [1]

InChI

InChI=1S/C6H5N3OS/c7-2-1-

5(10)9-6-8-3-4-11-6/h3-

4H,1H2,(H,8,9,10)

[1]

InChIKey
ZSPNFPWMLPHDQS-

UHFFFAOYSA-N
[1]

SMILES C1=CSC(=N1)NC(=O)CC#N [1]

Computed XLogP3-AA 0.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 2

Exact Mass 167.015333 g/mol [1]

Monoisotopic Mass 167.015333 g/mol [1]

Topological Polar Surface Area 94 Å² [1]

Heavy Atom Count 11

Formal Charge 0

Complexity 197 [1]

Experimental Protocols: Synthesis
The synthesis of 2-Cyano-N-thiazol-2-yl-acetamide can be achieved through the

condensation of 2-aminothiazole with a cyanoacetylating agent. Below is a representative

experimental protocol.
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Objective: To synthesize 2-Cyano-N-thiazol-2-yl-acetamide.

Materials:

2-Aminothiazole

Ethyl cyanoacetate

Pyridine (as a catalyst, optional)

Ethanol (as a solvent)

Hydrochloric acid (for workup)

Sodium bicarbonate (for neutralization)

Anhydrous magnesium sulfate (for drying)

Standard laboratory glassware and apparatus for reflux and filtration.

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-aminothiazole (1 equivalent) in a suitable volume of absolute ethanol.

Addition of Reagent: To the stirred solution, add ethyl cyanoacetate (1.1 equivalents). A

catalytic amount of pyridine can be added to facilitate the reaction.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a beaker containing ice-cold water.

Precipitation: Acidify the aqueous mixture with dilute hydrochloric acid to precipitate the

crude product.
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Filtration and Washing: Collect the precipitate by vacuum filtration. Wash the solid with cold

water to remove any unreacted starting materials and water-soluble impurities.

Neutralization: Suspend the crude product in water and neutralize with a saturated solution

of sodium bicarbonate.

Final Filtration and Drying: Filter the neutralized product, wash with water, and dry under

vacuum over anhydrous magnesium sulfate.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water, to yield pure 2-Cyano-N-thiazol-2-yl-acetamide.

General Synthesis Workflow:

Synthesis

2-Aminothiazole

Reaction

Ethyl_cyanoacetate

Crude_Product

Condensation

Purification

Recrystallization

Pure_Product
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Click to download full resolution via product page

Caption: Synthetic workflow for 2-Cyano-N-thiazol-2-yl-acetamide.

Biological Activity and Potential Applications
Derivatives of 2-Cyano-N-thiazol-2-yl-acetamide have demonstrated a range of biological

activities, highlighting their potential as scaffolds for the development of new therapeutic

agents.

Antimicrobial Activity: Several studies have explored the antimicrobial properties of compounds

derived from 2-cyano-N-arylacetamides. These derivatives have shown inhibitory effects

against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative

(e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as antifungal activity

against species like Aspergillus flavus and Candida albicans. The mechanism of action is

thought to involve the disruption of essential cellular processes in microorganisms.

Anticancer Activity: Thiazole-containing compounds are a well-established class of anticancer

agents. Derivatives of 2-Cyano-N-thiazol-2-yl-acetamide have been investigated for their

cytotoxic effects against various cancer cell lines. Some derivatives have been shown to induce

apoptosis, the programmed cell death, in cancer cells. For instance, certain 1,3,4-thiadiazole

derivatives of acetamide have been found to activate caspase-3 and caspase-9, key enzymes

in the apoptotic pathway.[3] One study on a series of thiazole derivatives revealed that a

promising compound induced cell cycle arrest at the G2/M phase and pre-G1 apoptosis in

leukemia HL-60 cells.[4]

Enzyme Inhibition: The biological activity of these compounds is often attributed to their ability

to inhibit specific enzymes. While the precise targets for 2-Cyano-N-thiazol-2-yl-acetamide
itself are not extensively characterized in the available literature, its derivatives are known to

inhibit enzymes associated with cancer progression and receptors involved in inflammatory

responses.[5]

Drug Discovery Workflow:
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Caption: A generalized workflow for drug discovery using the core scaffold.

Conclusion
2-Cyano-N-thiazol-2-yl-acetamide represents a versatile chemical scaffold with significant

promise for the development of novel therapeutic agents. Its amenability to chemical
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modification allows for the generation of diverse libraries of derivatives with a wide range of

biological activities. Further research into the specific molecular targets and mechanisms of

action of this compound and its analogs is warranted to fully exploit its therapeutic potential.

This guide provides a foundational resource for researchers embarking on studies involving

this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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